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Compound of Interest

Compound Name: AN-3485

Cat. No.: B2473444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AN-3485, chemically known as 6-(4-(aminomethyl)-2-chlorophenoxyl)benzo[c][1][2]oxaborol-

1(3H)-ol, is a novel benzoxaborole analog with potent anti-inflammatory properties. Developed

by Anacor Pharmaceuticals, this compound has demonstrated significant efficacy in preclinical

animal models of various inflammatory diseases. These application notes provide detailed

protocols for the use of AN-3485 in relevant animal models, offering a guide for researchers

investigating its therapeutic potential.

Mechanism of Action
AN-3485 exerts its anti-inflammatory effects by inhibiting the production and release of key pro-

inflammatory cytokines. It targets Toll-like receptor (TLR) signaling pathways, specifically TLR2,

TLR3, TLR4, and TLR5-mediated responses. By interfering with these pathways, AN-3485
effectively reduces the transcription and subsequent release of tumor necrosis factor-alpha

(TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6) from immune cells such as

peripheral blood mononuclear cells (PBMCs) and monocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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